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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025 Get Quote

Technical Guide: Physical Properties of 2-
Hydrazinopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
hydrazinopyridine, a versatile heterocyclic compound with significant applications in medicinal

chemistry and organic synthesis. The data and methodologies presented herein are intended to

support research and development activities by providing reliable physical constants and

procedural insights.

Quantitative Physical Properties
The physical properties of 2-hydrazinopyridine have been determined by various sources.

The following table summarizes the key quantitative data for easy reference and comparison.
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Property Value Source(s)

Melting Point 41-44 °C [1][2][3][4]

43-47 °C [5]

44-48 °C [6]

44.5-46.0 °C [7]

47 °C [8]

Boiling Point 90-92 °C at 1 mmHg [1][2][4]

185 °C at 140 mmHg [6][7][8]

Molecular Formula C₅H₇N₃ [5][6][7][9]

Molecular Weight 109.13 g/mol [1][4][6][7]

Appearance

White to light beige low melting

solid, Crystals or crystalline

mass, White to yellow to

orange powder

[5][6][7][10]

Purity (Assay) ≥ 97% (GC), 98% [1][3][4][5][6][7]

Experimental Protocols
Accurate determination of physical properties is crucial for compound identification and purity

assessment.[5][7] The following sections detail the standard methodologies for measuring the

melting and boiling points of organic compounds like 2-hydrazinopyridine.

Melting Point Determination
The melting point is a critical indicator of a compound's purity, with pure crystalline solids

typically exhibiting a sharp melting range of 0.5-1.0°C.[7] Impurities tend to lower and broaden

the melting range.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/post/Does-anyone-have-experience-in-the-large-scale-synthesis-of-2-Hydrazinopyridine
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.researchgate.net/post/Does-anyone-have-experience-in-the-large-scale-synthesis-of-2-Hydrazinopyridine
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.researchgate.net/post/Does-anyone-have-experience-in-the-large-scale-synthesis-of-2-Hydrazinopyridine
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://patents.google.com/patent/CN106588758B/en
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.researchgate.net/post/Does-anyone-have-experience-in-the-large-scale-synthesis-of-2-Hydrazinopyridine
https://jan.ucc.nau.edu/~jkn/235Manual
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary tubes (sealed at one end)[8]

Thermometer

Heating medium (e.g., oil bath or metal block)[7]

Procedure:

Sample Preparation: A small amount of finely powdered, dry 2-hydrazinopyridine is

introduced into a capillary tube to a height of 1-2 mm.[6][8] The tube is tapped gently to pack

the sample at the sealed end.[6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[8] This assembly is then placed in the heating bath of the

melting point apparatus.[7]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per

minute, especially when approaching the expected melting point.[5][7] Constant stirring of

the heating medium is necessary for uniform temperature distribution.[8]

Observation and Recording: The temperature at which the first drop of liquid appears (t₁) and

the temperature at which the entire sample becomes a clear liquid (t₂) are recorded.[6] The

melting point is reported as the range t₁ - t₂.[8] For high accuracy, multiple determinations

are recommended.[7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[9] It is an important physical constant for liquid compounds.

Since the boiling point is pressure-dependent, the pressure at which it is measured must

always be reported.[9]

Apparatus:

Thiele tube or similar heating apparatus[3]

Small test tube (fusion tube)[11]
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Capillary tube (sealed at one end)[11]

Thermometer

Heating medium (e.g., mineral oil)

Procedure (Micro Method):

Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube.

[11]

Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[2][11] The test tube is then attached to a thermometer.

Heating: The assembly is heated gently and uniformly in a Thiele tube.[2] As the temperature

rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[12]

Observation and Recording: Heating continues until a rapid and continuous stream of

bubbles emerges from the capillary tube.[2][12] At this point, heating is discontinued. The

liquid will begin to cool. The temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube is recorded as the boiling point.[12]

Synthesis and Purification
A common laboratory-scale synthesis of 2-hydrazinopyridine involves the reaction of 2-

chloropyridine with hydrazine hydrate.[13]

Procedure:

A solution of 2-chloropyridine is added to an excess of hydrazine hydrate.[13]

The reaction mixture is heated, for instance at 100°C for 48 hours, with progress monitored

by thin-layer chromatography (TLC).[13]

Upon completion, the mixture is diluted with water and extracted with a suitable organic

solvent like ethyl acetate.[13]
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The combined organic phases are dried over an anhydrous salt (e.g., sodium sulfate) and

the solvent is removed under reduced pressure to yield the product.[13]

Purification can be achieved by vacuum distillation or recrystallization from a solvent mixture

such as ether/hexane.[2]

Visualization of Physical States
The following diagram illustrates the relationship between the physical state of 2-
hydrazinopyridine and temperature under atmospheric pressure, highlighting the phase

transitions at its melting and boiling points.

Phase Transitions of 2-Hydrazinopyridine

Solid State
  Melting Point (~44-48 °C)  

Liquid State
  Boiling Point  

Gaseous State
  

Click to download full resolution via product page

Caption: Logical flow of 2-hydrazinopyridine's phase transitions with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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